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Compound of Interest

Compound Name: 2-(4-Methylphenyl)pyrrolidine

Cat. No.: B1307551 Get Quote

Essential Safety and Handling Guide for 2-(4-
Methylphenyl)pyrrolidine
This guide provides immediate, essential safety and logistical information for handling 2-(4-
Methylphenyl)pyrrolidine, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring a safe laboratory

environment and minimizing exposure risks.

Chemical Identifier:

Name: 2-(4-Methylphenyl)pyrrolidine

CAS Number: 383127-62-6[1]

Hazard Summary: 2-(4-Methylphenyl)pyrrolidine is a chemical that poses several health

risks. It is known to cause skin irritation and serious eye damage.[1] Inhalation of this

substance may also lead to respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for all personnel

handling this compound. The selection of PPE should be based on a thorough risk assessment

of the specific procedures being performed.
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Recommended PPE:

Eye and Face Protection: Chemical safety goggles or a face shield must be worn at all times

in the laboratory to protect against splashes and aerosols.[1][2]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure. Nitrile gloves are a

suitable option, and double-gloving is recommended for enhanced protection.[3][4] Gloves

should be changed frequently and immediately if contaminated.[4]

Lab Coat/Protective Clothing: Wear appropriate protective clothing to prevent skin

exposure.[1][3] A disposable, long-sleeved gown is recommended to prevent

contamination of personal clothing.

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3]

Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][5]

Quantitative Data Summary
Parameter Value Reference

Boiling Point 257°C [6][7]

Density 0.975 g/cm³ [6][7]

Flash Point 113°C [6][7]

Purity ≥95% [1]

Operational Plan: Safe Handling and Storage
Handling:

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[3]
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Ventilation: Always handle 2-(4-Methylphenyl)pyrrolidine in a well-ventilated area or inside

a chemical fume hood.[1][5]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined above before

commencing any work.

Avoiding Contact: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, fume,

gas, mist, vapors, or spray.[1][8]

Hygiene: Wash hands thoroughly after handling the chemical.[1] Contaminated clothing

should be removed and washed before reuse.[1][3]

Storage:

Store in a well-ventilated, cool, and dry place.[1][8]

Keep the container tightly closed when not in use.[1][8]

Store locked up.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Get medical

advice/attention if skin irritation occurs.[1][8]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.

Obtain medical aid immediately.[1]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1]

Disposal Plan
All waste materials contaminated with 2-(4-Methylphenyl)pyrrolidine must be treated as

hazardous waste and disposed of accordingly.

Procedure:

Container Management: Do not mix with other waste. Leave chemicals in their original

containers.

Waste Collection: Collect waste in suitable, closed, and labeled containers.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Experimental Workflow: Handling and Disposal
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Workflow for Handling 2-(4-Methylphenyl)pyrrolidine

Preparation
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Review Safety Data Sheet (SDS)

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

Don Personal Protective Equipment (PPE)
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(Fume Hood)

Weighing and Transfer

Perform Experiment

Decontaminate Work Surfaces

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Contaminated Waste

Store in Labeled, Sealed Containers

Dispose via Approved Hazardous Waste Vendor
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Caption: Workflow for the safe handling and disposal of 2-(4-Methylphenyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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